Cas no 677302-34-0 (3-((4-Methoxybenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-((4-Methoxybenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
• CAS No: 677302-34-0
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 3051460
• PubChem ID: 933269
• Update Time: 2025-04-21

3-((4-Methoxybenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methoxybenzyl)thio)-5-phenyl-4H-1,2,4-triazol-4-amine
• SR-01000284293
• 3-[(4-methoxybenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-amine
• 3-[(4-methoxyphenyl)methylsulfanyl]-5-phenyl-1,2,4-triazol-4-amine
• AKOS002188188
• 3-[(4-methoxybenzyl)sulfanyl]-5-phenyl-4H-1,2,4-triazol-4-ylamine
• 643-795-5
• SR-01000284293-1
• 677302-34-0
• 3-[(4-methoxybenzyl)thio]-5-phenyl-4H-1,2,4-triazol-4-amine
• STL339521

• Inchi： 1S/C16H16N4OS/c1-21-14-9-7-12(8-10-14)11-22-16-19-18-15(20(16)17)13-5-3-2-4-6-13/h2-10H,11,17H2,1H3
• InChI Key： BZGOBYAZSAOMIS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)N1N)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 312.10448232Da
• Monoisotopic Mass: 312.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3Ų